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Global Burden (as
Nitrogen)

Atmospheric
Lifetime

| Methyl Nitrate | - Natural production in the ocean [1].

Pollution transport [1]. | - Dominant form of reactive nitrogen (NO~y~) in the Southern Ocean

boundary layer [1].
Acts as a reservoir, transporting NO~x~ to remote marine areas [1]. | 17 Gg N [1] | 26 days [1] | |

Ethyl Nitrate | Anthropogenic and natural sources [1]. | Serves as a reservoir for nitrogen oxides
(NO~x~) [1]. | 4 Gg N [1] | 14 days [1] | | Propyl Nitrate | Primarily anthropogenic, enhanced in

continental boundary layers [1]. | - Limited long-range transport due to shorter lifetime [1].
Acts as a reservoir for NO~x~ [1]. | 6 Gg N [1] | 8 days [1] |

Formation Pathways and Atmospheric Role

While specific experimental protocols were not detailed, one study proposed a formation pathway for

methyl nitrite (CH₃ONO) from engine fuels, suggesting it could explain certain air pollution observations

[2]. Alkyl nitrates like methyl nitrate (CH₃ONO₂) are primarily formed in the atmosphere from the oxidation

of volatile organic compounds (VOCs) in the presence of nitrogen oxides (NO~x~) [3] [1].

The diagram below illustrates the general atmospheric cycle of these compounds, highlighting their role as

reservoirs and transporters of reactive nitrogen.
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How to Proceed with Your Research

Given the scarcity of directly comparable data, I suggest the following approaches to gather the information

you need:

Refine Your Search Terms: The environmental impact of methyl nitrite (CH₃ONO) itself is less

documented than that of alkyl nitrates (RONO₂). Future searches should carefully distinguish
between these related chemical families.

Consult Specialized Databases: Use academic databases like Scopus, Web of Science, or ACS
Publications with targeted queries. Terms like "methyl nitrite atmospheric lifetime," "alkyl nitrate

environmental impact," and "RONO2 tropospheric chemistry" may yield more technical data.
Analyze Primary Literature: The most reliable experimental data and protocols will be found in the

methods sections of original research articles. The studies cited here, particularly [3] and [1], can
serve as entry points into this literature.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Atmospheric Alkyl Nitrates: Key Characteristics]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b574761#methyl-nitrite-

environmental-impact-comparison]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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